Cas no 1261557-95-2 (4-(2-Amino-4-fluorobenzoyl)pyridine)

4-(2-Amino-4-fluorobenzoyl)pyridine is a fluorinated aromatic compound featuring both a pyridine and an aminobenzoyl moiety. Its structure, incorporating an electron-withdrawing fluorine substituent and a basic amino group, makes it a versatile intermediate in organic synthesis and pharmaceutical research. The compound’s reactivity allows for selective functionalization, enabling applications in the development of bioactive molecules, particularly in medicinal chemistry for drug discovery. Its stability under standard conditions and well-defined chemical properties facilitate precise modifications, making it valuable for constructing complex heterocyclic frameworks. The presence of fluorine enhances metabolic stability, which is advantageous in designing pharmacologically active compounds.

4-(2-Amino-4-fluorobenzoyl)pyridine structure

1261557-95-2 structure

Product Name:4-(2-Amino-4-fluorobenzoyl)pyridine

CAS No:1261557-95-2

MF:C₁₂H₉FN₂O

MW:216.211066007614

CID:4928918

Update Time:2025-05-25

4-(2-Amino-4-fluorobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(2-Amino-4-fluorobenzoyl)pyridine
- Inchi： 1S/C12H9FN2O/c13-9-1-2-10(11(14)7-9)12(16)8-3-5-15-6-4-8/h1-7H,14H2
- InChI Key： GQQVGEYLSJLMEU-UHFFFAOYSA-N
- SMILES： FC1C=CC(C(C2C=CN=CC=2)=O)=C(C=1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 253
XLogP3: 2.2
Topological Polar Surface Area: 56

4-(2-Amino-4-fluorobenzoyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A022005277-250mg	4-(2-Amino-4-fluorobenzoyl)pyridine	1261557-95-2	97%	250mg	$652.80	2023-09-03
Alichem	A022005277-500mg	4-(2-Amino-4-fluorobenzoyl)pyridine	1261557-95-2	97%	500mg	$950.60	2023-09-03
Alichem	A022005277-1g	4-(2-Amino-4-fluorobenzoyl)pyridine	1261557-95-2	97%	1g	$1696.80	2023-09-03

4-(2-Amino-4-fluorobenzoyl)pyridine Related Literature

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Additional information on 4-(2-Amino-4-fluorobenzoyl)pyridine

Introduction to 4-(2-Amino-4-Fluorobenzoyl)Pyridine (CAS No. 1261557-95-2)

The compound 4-(2-Amino-4-Fluorobenzoyl)Pyridine, identified by the CAS registry number 1261557-95-2, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted benzoyl group. The presence of the amino and fluoro substituents on the benzoyl moiety introduces interesting electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of 4-(2-Amino-4-Fluorobenzoyl)Pyridine in the field of medicinal chemistry, particularly in the design of bioactive molecules. Researchers have explored its role as a building block for constructing complex heterocycles, which are essential components of many drug candidates. The amino group on the benzoyl ring facilitates various condensation reactions, enabling the synthesis of diverse pyridine-based frameworks with potential pharmacological activities.

In terms of synthetic chemistry, the preparation of 4-(2-Amino-4-Fluorobenzoyl)Pyridine involves a multi-step process that typically begins with the bromination of pyridine derivatives followed by nucleophilic substitution reactions. The introduction of the amino and fluoro groups on the benzoyl ring is achieved through directed metallation strategies or Suzuki coupling reactions, depending on the desired regioselectivity and scalability of the synthesis.

The electronic properties of 4-(2-Amino-4-Fluorobenzoyl)Pyridine make it an attractive candidate for applications in materials science as well. Its ability to form stable charge-transfer complexes has been investigated for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that this compound can serve as a versatile platform for designing novel materials with tailored optoelectronic properties.

From an analytical standpoint, the characterization of 4-(2-Amino-4-Fluorobenzoyl)Pyridine has been enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity, ensuring its reliability for both academic research and industrial applications.

In conclusion, 4-(2-Amino-4-Fluorobenzoyl)Pyridine (CAS No. 1261557-95-2) stands out as a versatile compound with promising prospects in multiple scientific domains. Its unique structural features, combined with recent breakthroughs in synthetic and applied chemistry, position it as a key player in advancing innovative solutions across industries.